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Compound of Interest

Compound Name: Fmoc-Dap(2)-OH

Cat. No.: B557060

Essential Safety and Handling Guide for Fmoc-
Dap(Z)-OH

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents like Fmoc-Dap(Z)-OH are paramount for laboratory safety and
environmental responsibility. This guide provides essential, immediate safety and logistical
information, including operational and disposal plans for Fmoc-Dap(Z)-OH.

Physicochemical and Safety Data

A summary of the relevant physical, chemical, and safety properties of Fmoc-Dap(Z)-OH is
presented below. Understanding these properties is crucial for making informed decisions on
its proper handling and disposal.
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Property

Value

Chemical Name

Na-Fmoc-NB-Z-L-2,3-diaminopropionic acid

Synonyms

Fmoc-3-(Z-amino)-L-alanine

CAS Number

204316-36-9[1][2]

Molecular Formula

C26H24N206[2]

Molecular Weight 460.48 g/mol [1]
Form Powder[1]
Assay >95.0%][1]
Storage Temperature 2-8°C[3]

Personal Protective Equipment (PPE)

Eyeshields, Gloves, Type N95 (US) respirator[1]

First Aid Measures

Skin contact: Immediately wash with copious
amounts of water for at least 15 minutes. Eye
contact: Immediately flush with copious amounts
of water for at least 15 minutes. Inhalation:
Remove to fresh air. Seek medical attention if

irritation persists or in severe cases.[4]

Disposal

Mix with an inert absorbent material, sweep up,
and keep in a tightly closed container for
disposal. Do not allow material to enter drains or

water courses.[4]

Operational Plan for Handling and Use in Solid-
Phase Peptide Synthesis (SPPS)

Fmoc-Dap(Z)-OH is primarily used in Fmoc solid-phase peptide synthesis (SPPS). The

following is a step-by-step guide for its safe handling and incorporation into a peptide chain.

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood.[4]
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e Ensure that an eyewash station and safety shower are readily accessible.

o Wear appropriate Personal Protective Equipment (PPE): a laboratory coat, chemical-
resistant gloves (e.g., nitrile), and safety goggles.[4] For weighing and handling the powder,
a type N95 respirator is recommended to avoid inhalation.[1]

2. Weighing and Dissolution:

o Carefully weigh the required amount of Fmoc-Dap(Z)-OH powder in a disposable weigh boat
inside the chemical fume hood to minimize dust generation.

¢ Dissolve the Fmoc-Dap(Z)-OH in a suitable solvent, typically N,N-Dimethylformamide
(DMF), for use in the peptide synthesizer or manual coupling reaction.

3. Solid-Phase Peptide Synthesis (SPPS) Workflow:

The incorporation of Fmoc-Dap(Z)-OH into a growing peptide chain follows the standard Fmoc-
SPPS cycle. This process involves the sequential addition of amino acids to a solid support
(resin).[5][6]

e Resin Preparation: The synthesis begins with a resin support, which is swelled in a suitable
solvent like DMF.[7]

e Fmoc Deprotection: The Fmoc protecting group from the N-terminus of the resin-bound
peptide is removed using a solution of 20% piperidine in DMF.[7] This exposes a free amine
for the next coupling step.

e Washing: The resin is thoroughly washed with DMF to remove residual piperidine and by-
products.[7]

e Amino Acid Coupling: The prepared solution of Fmoc-Dap(Z)-OH is activated with a coupling
reagent (e.g., HCTU, HATU) and a base (e.g., DIPEA, collidine) and then added to the resin.
[7][8] The reaction forms a new peptide bond.

e Washing: The resin is washed again with DMF to remove any unreacted reagents and by-
products.[7]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://cn.canbipharm.com/uploads/chemicals/pdf/Combi-Blocks204316-36-9.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/74242
https://www.benchchem.com/product/b557060?utm_src=pdf-body
https://www.benchchem.com/product/b557060?utm_src=pdf-body
https://www.benchchem.com/product/b557060?utm_src=pdf-body
https://www.creative-peptides.com/resources/fmoc-solid-phase-peptide-synthesis-mechanism-and-protocol.html
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_Fmoc_Solid_Phase_Peptide_Synthesis.pdf
https://www.chem.uci.edu/~jsnowick/groupweb/files/Standard_practices_for_Fmoc_based_solid_phase_peptide_synthesis_in_the_Nowick_Laboratory_V_1.7.2.pdf
https://www.chem.uci.edu/~jsnowick/groupweb/files/Standard_practices_for_Fmoc_based_solid_phase_peptide_synthesis_in_the_Nowick_Laboratory_V_1.7.2.pdf
https://www.chem.uci.edu/~jsnowick/groupweb/files/Standard_practices_for_Fmoc_based_solid_phase_peptide_synthesis_in_the_Nowick_Laboratory_V_1.7.2.pdf
https://www.benchchem.com/product/b557060?utm_src=pdf-body
https://www.chem.uci.edu/~jsnowick/groupweb/files/Standard_practices_for_Fmoc_based_solid_phase_peptide_synthesis_in_the_Nowick_Laboratory_V_1.7.2.pdf
https://chempep.com/fmoc-solid-phase-peptide-synthesis/
https://www.chem.uci.edu/~jsnowick/groupweb/files/Standard_practices_for_Fmoc_based_solid_phase_peptide_synthesis_in_the_Nowick_Laboratory_V_1.7.2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

This cycle of deprotection, washing, coupling, and washing is repeated for each subsequent
amino acid in the peptide sequence.

Disposal Plan

Proper disposal of Fmoc-Dap(Z)-OH and related waste is crucial to prevent environmental
contamination and ensure laboratory safety.

e Solid Waste:

o Collect unused Fmoc-Dap(Z)-OH powder and any contaminated disposable items (e.g.,
weigh boats, gloves, paper towels) in a designated, clearly labeled, and sealed container
for solid chemical waste.

e Liquid Waste:

o Solutions containing Fmoc-Dap(Z)-OH, as well as waste from the washing and
deprotection steps of SPPS (containing DMF, piperidine, etc.), should be collected in a
separate, labeled, and sealed container for liquid chemical waste. This is typically
categorized as non-halogenated solvent waste.

» Containerization and Storage:
o Use chemically resistant containers that can be securely sealed.

o Clearly label the waste container with "Hazardous Waste," the chemical name "Fmoc-
Dap(Z)-OH," and any other identifiers required by your institution's waste management
program.

o Store the sealed waste containers in a designated, well-ventilated, and secure area away
from incompatible materials, awaiting pickup by a certified chemical waste disposal
service.

Workflow for Safe Handling of Fmoc-Dap(Z)-OH
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Caption: Safe handling workflow for Fmoc-Dap(Z)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

